N-(oxolan-2-ylmethyl)-1,3,4-thiadiazol-2-amine
Overview
Description
N-(oxolan-2-ylmethyl)-1,3,4-thiadiazol-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of N-(oxolan-2-ylmethyl)-1,3,4-thiadiazol-2-amine is not fully understood. However, studies have suggested that it may act by inhibiting the activity of enzymes involved in the growth and proliferation of cancer cells and microorganisms.
Biochemical and Physiological Effects:
Studies have shown that N-(oxolan-2-ylmethyl)-1,3,4-thiadiazol-2-amine exhibits biochemical and physiological effects such as inhibition of cell growth and induction of cell death in cancer cells. It has also been shown to exhibit antibacterial and antifungal activity.
Advantages and Limitations for Lab Experiments
The advantages of using N-(oxolan-2-ylmethyl)-1,3,4-thiadiazol-2-amine in lab experiments include its potential applications in various scientific research fields and its ability to inhibit the growth of cancer cells and microorganisms. However, the limitations include the varying yield and purity of the compound depending on the synthesis method used.
Future Directions
For the study of N-(oxolan-2-ylmethyl)-1,3,4-thiadiazol-2-amine include investigating its potential use as a fluorescent probe for the detection of metal ions, further studies on its mechanism of action, and exploring its potential applications in other scientific research fields such as neuroscience and immunology.
In conclusion, N-(oxolan-2-ylmethyl)-1,3,4-thiadiazol-2-amine is a chemical compound that has potential applications in various scientific research fields. Its synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies on this compound may lead to the development of new therapies and diagnostic tools in various scientific research fields.
Synthesis Methods
The synthesis of N-(oxolan-2-ylmethyl)-1,3,4-thiadiazol-2-amine has been reported using various methods, including the reaction of 2-aminothiadiazole with oxirane and the reaction of 2-aminothiadiazole with chloromethyl oxirane. The yield and purity of the compound vary depending on the method used.
Scientific Research Applications
N-(oxolan-2-ylmethyl)-1,3,4-thiadiazol-2-amine has been studied for its potential applications in various scientific research fields. It has been investigated for its antimicrobial, anticancer, and antiviral properties. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.
properties
IUPAC Name |
N-(oxolan-2-ylmethyl)-1,3,4-thiadiazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3OS/c1-2-6(11-3-1)4-8-7-10-9-5-12-7/h5-6H,1-4H2,(H,8,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMEOOWYUFCUYGC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC2=NN=CS2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(oxolan-2-yl)methyl]-1,3,4-thiadiazol-2-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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